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Compound of Interest

Compound Name: CETOLETH-6

Cat. No.: B3285557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CETOLETH-6 is a non-ionic surfactant belonging to the family of fatty alcohol ethoxylates.

Chemically, it is the polyethylene glycol ether of a blend of cetyl and oleyl alcohols, with the "-6"

designation indicating an average of six repeating ethylene oxide units in the hydrophilic

portion of the molecule. Its amphiphilic nature, possessing both a hydrophobic fatty alcohol tail

and a hydrophilic polyoxyethylene head, makes it a versatile ingredient in various formulations,

including cosmetics and pharmaceuticals, where it functions as an emulsifier, solubilizer, and

wetting agent. This technical guide provides a comprehensive overview of the available in-vitro

safety, toxicity, and biocompatibility data for CETOLETH-6 and structurally related compounds,

intended to inform researchers and professionals in drug development and safety assessment.
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Property Value Reference

Chemical Name
Polyoxyethylene (6)

Cetyl/Oleyl Ether

INCI Name Ceteareth-6

CAS Number 8065-81-4

Molecular Formula

C16-18H33-

37(OCH2CH2)nOH, where n ≈

6

Description Non-ionic surfactant

In-Vitro Cytotoxicity
Direct in-vitro cytotoxicity data for CETOLETH-6 is limited in publicly available literature.

However, studies on closely related fatty alcohol ethoxylates, such as Ceteareth-20, provide

valuable insights into the potential cytotoxic profile of this class of compounds.

A study investigating the cytotoxic effects of Ceteareth-20 on human lymphocytes in vitro

provides the most relevant data. The study utilized the Lactate Dehydrogenase (LDH) assay to

assess membrane integrity and the Water-Soluble Tetrazolium salt (WST-1) assay to measure

cell proliferation.

Table 1: In-Vitro Cytotoxicity of Ceteareth-20 on Human Lymphocytes

Concentration (%) Cytotoxicity (LDH Assay)
Cell Viability (WST-1
Assay)

1 No significant cytotoxic effect Proliferative effect observed

5 No significant cytotoxic effect Proliferative effect observed

25 No significant cytotoxic effect Proliferative effect observed

50 No significant cytotoxic effect Proliferative effect observed

Data from a study on Ceteareth-20, a structurally similar compound to CETOLETH-6.
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The results indicate that Ceteareth-20, at the tested concentrations, did not induce significant

cytotoxicity in human lymphocytes and, interestingly, showed a proliferative effect. This

suggests that at these concentrations, it does not compromise cell membrane integrity or inhibit

cell proliferation. The toxicity of non-ionic surfactants is often related to their critical micelle

concentration (CMC), above which they can disrupt cell membranes. The observed proliferative

effect at high concentrations in this study is an unusual finding and warrants further

investigation.

Experimental Protocols
The LDH assay is a colorimetric method used to quantify cell death by measuring the release

of LDH from damaged cells into the culture medium.

Cell Culture and Treatment LDH Assay Data Analysis

Seed cells in 96-well plate Treat cells with CETOLETH-6 at various concentrations Incubate for a specified period (e.g., 24 hours) Collect supernatant Add LDH reaction mixture Incubate at room temperature Add stop solution Measure absorbance at 490 nm Calculate % cytotoxicity relative to controls

Click to download full resolution via product page

LDH Cytotoxicity Assay Workflow

The WST-1 assay is a colorimetric test for the quantification of cell proliferation and viability. It

is based on the cleavage of the tetrazolium salt WST-1 to formazan by cellular mitochondrial

dehydrogenases.

Cell Culture and Treatment WST-1 Assay Data Analysis

Seed cells in 96-well plate Treat cells with CETOLETH-6 at various concentrations Incubate for a specified period (e.g., 24 hours) Add WST-1 reagent to each well Incubate for 1-4 hours Measure absorbance at 450 nm Calculate % cell viability relative to controls

Click to download full resolution via product page

WST-1 Cell Proliferation Assay Workflow
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In-Vitro Genotoxicity
A comprehensive review by the German Senate Commission for the Investigation of Health

Hazards of Chemical Compounds in the Work Area (MAK Commission) on fatty alcohol

ethoxylates, including the C16-18 and C18 unsaturated category to which CETOLETH-6
belongs, concluded that these substances do not show genotoxic potential in in-vitro and in-

vivo studies.

One specific study cited in the MAK Commission's report is a chromosomal aberration test

conducted in Chinese Hamster Ovary (CHO) cells, which yielded negative results.

Experimental Protocol
This test is designed to identify substances that cause structural chromosomal aberrations in

cultured mammalian cells.
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Cell Preparation

Treatment

Cell Harvesting

Analysis

Culture mammalian cells (e.g., CHO)

Expose cells to CETOLETH-6 with and without metabolic activation (S9)

Add metaphase arresting agent (e.g., Colcemid)

Harvest cells

Hypotonic treatment

Fixation

Prepare chromosome spreads on slides

Stain chromosomes

Microscopic analysis for chromosomal aberrations

Score aberrations
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Tissue Preparation

Topical Exposure

Post-Incubation

Viability Assessment

Pre-incubate RhE tissues

Apply CETOLETH-6 to the tissue surface

Incubate for a defined period (e.g., 60 minutes)

Wash to remove the test substance

Incubate in fresh medium for a post-exposure period (e.g., 42 hours)

Perform MTT assay

Extract formazan

Measure optical density

Calculate % tissue viability
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To cite this document: BenchChem. [In-Vitro Safety, Toxicity, and Biocompatibility of
CETOLETH-6: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3285557#safety-toxicity-and-biocompatibility-data-
for-cetoleth-6-in-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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